Total synthesis of (S)-forphenicinol via asymmetric organocatalysis†

New Journal of Chemistry Pub Date: 2023-10-27 DOI: 10.1039/D3NJ04527G

Abstract

Practical asymmetric synthesis of (S)-forphenicinol, the active ingredient of immunomodulator and anticancer drug Forfenimex®, from commercially available 2-hydroxy-dimethylterephthalate has been developed. Key steps of the synthesis are a stereogenic-center-forming enantioselective organocatalytic Mannich reaction of protected arylcarbaldimine with a kojic acid derivative and oxidative transformation of the γ-pyrone fragment into the carboxylic group. The total yield of (S)-forphenicinol hydrochloride (99% ee) via the proposed nine-step synthetic scheme (17%) is significantly higher than those attained by known methods (4.6% and 0.8%).

Graphical abstract: Total synthesis of (S)-forphenicinol via asymmetric organocatalysis
Total synthesis of (S)-forphenicinol via asymmetric organocatalysis†
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